molecular formula C9H6ClFO B8491477 3-(3-Chloro-2-fluorophenyl)-2-propyne-1-ol

3-(3-Chloro-2-fluorophenyl)-2-propyne-1-ol

Cat. No.: B8491477
M. Wt: 184.59 g/mol
InChI Key: TYWYRZJMNPREPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Chloro-2-fluorophenyl)-2-propyne-1-ol is a useful research compound. Its molecular formula is C9H6ClFO and its molecular weight is 184.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClFO

Molecular Weight

184.59 g/mol

IUPAC Name

3-(3-chloro-2-fluorophenyl)prop-2-yn-1-ol

InChI

InChI=1S/C9H6ClFO/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5,12H,6H2

InChI Key

TYWYRZJMNPREPZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)F)C#CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-chloro-2-fluoroiodobenzene (5.00 g), copper(I) iodide (74.3 mg), triphenylphosphine (256 mg), tris(dibenzylideneacetone)dipalladium(0) chloroform adduct (404 mg), propargyl alcohol (1.27 ml), diisopropylethylamine (13.6 ml) and tetrahydrofuran (90 ml) was stirred at room temperature for 8 hr. The reaction mixture was added to brine, and the mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=99:1-80:20) to give the object product (3.15 g) as a brown oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
256 mg
Type
reactant
Reaction Step One
Quantity
1.27 mL
Type
reactant
Reaction Step One
Quantity
13.6 mL
Type
reactant
Reaction Step One
Name
copper(I) iodide
Quantity
74.3 mg
Type
catalyst
Reaction Step One
Quantity
404 mg
Type
catalyst
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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